Cas no 1806847-90-4 (2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride)

• Product Name: 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride
• CAS No: 1806847-90-4
• MF: C₇H₂BrClFNO₂S
• MW: 298.51668214798
• CID: 4792944
• Update Time: 2025-10-29

2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClFNO2S/c8-5-2-6(10)4(3-11)1-7(5)14(9,12)13/h1-2H
• InChI Key： ODSCFMYEQFOGMO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride

Comprehensive Overview of 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride (CAS No. 1806847-90-4)

2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride (CAS No. 1806847-90-4) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine atom, a cyano group, and a fluorine substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its versatility in cross-coupling reactions and sulfonylation processes, which are critical for developing novel therapeutics and crop protection agents.

The growing demand for halogenated aromatic compounds like 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride is driven by advancements in drug discovery and precision agriculture. With the rise of AI-driven molecular design, this compound has gained attention for its potential in creating targeted inhibitors and enzyme modulators. Its CAS No. 1806847-90-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing carbon footprints in chemical manufacturing. Its applications extend to material science, where it serves as a building block for functional polymers and advanced coatings. The compound's electrophilic properties also make it useful in click chemistry, a rapidly expanding field in bioconjugation.

One of the most frequently asked questions about CAS No. 1806847-90-4 revolves around its storage conditions and handling protocols. Proper storage in a cool, dry environment under inert gas is recommended to maintain its reactivity. Researchers also inquire about its solubility in common organic solvents like dichloromethane and acetonitrile, which are essential for reaction optimization. Furthermore, its spectroscopic data (e.g., NMR, IR) is often requested for analytical validation.

In summary, 2-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride (CAS No. 1806847-90-4) is a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its role in medicinal chemistry, agrochemical development, and material innovation underscores its importance in addressing global challenges. As the scientific community continues to explore its potential, this compound remains a topic of significant interest in both literature and patent filings.